Cas no 1598806-79-1 (2-(2,6-dimethoxyphenyl)propanoic acid)

• Product Name: 2-(2,6-dimethoxyphenyl)propanoic acid
• CAS No: 1598806-79-1
• MF: C₁₁H₁₄O₄
• MW: 210.23
• CID: 5012585
• PubChem ID: 17768058
• Update Time: 2024-11-08

2-(2,6-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)propanoic acid
• 1598806-79-1
• 2-(26-dimethoxyphenyl)propanoic acid
• EN300-1848884

• Inchi： InChI=1S/C11H14O4/c1-7(11(12)13)10-8(14-2)5-4-6-9(10)15-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： YOHDJOHDQXXSRB-UHFFFAOYSA-N
• SMILES： CC(C1=C(C=CC=C1OC)OC)C(=O)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų